4-[4-(Aminomethyl)benzoyl]piperazin-2-one

• IUPAC Name: 4-[4-(aminomethyl)benzoyl]piperazin-2-one
• InChI: InChI=1S/C12H15N3O2/c13-7-9-1-3-10(4-2-9)12(17)15-6-5-14-11(16)8-15/h1-4H,5-8,13H2,(H,14,16)
• InChI Key: BZJHVVHXCYWYCM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C(=O)C2=CC=C(C=C2)CN
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol

Description

4-[4-(Aminomethyl)benzoyl]piperazin-2-one, also known as 4-AMB, is a synthetic compound derived from the piperazine family. It is a white, crystalline solid that has a variety of uses in scientific research. 4-AMB is used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a tool in drug design and development.

Scientific Research Applications

Chemical Synthesis and Characterization

One study focused on the RuO4-mediated oxidation of N-benzylated tertiary amines, which included compounds like 1,4-dibenzylpiperazine and its derivatives. This research revealed complex oxidation outcomes leading to various oxygenated derivatives, indicating the compound's potential for intricate chemical transformations and its role in synthetic chemistry (Petride et al., 2006).

Potential Anti-malarial Applications

Another line of inquiry involved the study of piperazine derivatives, including those similar to 4-[4-(Aminomethyl)benzoyl]piperazin-2-one, for their anti-malarial activity. The crystal structures of active and nonactive piperazine derivatives were reported, contributing valuable insights into the design of potential anti-malarial agents (Cunico et al., 2009).

Antimicrobial and Antitumor Activities

The synthesis and characterization of new chemical series, including 4-acyl-1-[2-aryl-1-diazenyl]piperazines, have been explored. These compounds demonstrated a range of biological activities, suggesting the structural versatility and potential utility of piperazine derivatives in developing antimicrobial and antitumor agents (LittleVanessa Renee & VaughanKeith, 2014).

Enzyme Inhibition and Metabolism Studies

Research into the oxidative metabolism of novel antidepressants like Lu AA21004 has highlighted the role of piperazine derivatives in understanding drug metabolism. This includes the identification of cytochrome P450 enzymes involved in the oxidative metabolism of such compounds, providing insights into drug design and pharmacokinetics (Hvenegaard et al., 2012).